Cas no 2229503-53-9 (N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine
• CAS No: 2229503-53-9
• MF: C₇H₁₂ClN₃O
• MW: 189.642680168152
• CID: 5762407
• PubChem ID: 165655958
• Update Time: 2025-05-25

N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2229503-53-9
• N-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl]-N-methylhydroxylamine
• EN300-1978223
• N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine

• Inchi： 1S/C7H12ClN3O/c1-5-6(4-10(2)12)7(8)11(3)9-5/h12H,4H2,1-3H3
• InChI Key： CAEYOXVHOIYTRS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CN(C)O

Computed Properties

• Exact Mass: 189.0668897g/mol
• Monoisotopic Mass: 189.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.3Ų

Additional information on N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine

N-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)methyl-N-Methylhydroxylamine: A Comprehensive Overview

The compound N-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methyl-N-methylhydroxylamine, with the CAS number 2229503-53-9, is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound is notable for its unique structural features and its potential applications in various industries. The molecule consists of a pyrazole ring substituted with chlorine and methyl groups, along with a hydroxylamine moiety, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of this compound in the development of novel pyrazole derivatives for use in agrochemicals and biocides. The presence of the hydroxylamine group introduces unique reactivity, enabling the compound to participate in a wide range of chemical transformations. Researchers have explored its role in the synthesis of bioactive molecules, particularly in the context of pesticide development. Its ability to act as a precursor for more complex structures has made it a key player in modern synthetic strategies.

One of the most intriguing aspects of this compound is its potential in green chemistry. Scientists have investigated its use in environmentally friendly synthesis pathways, emphasizing the reduction of hazardous byproducts and energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing. Additionally, the compound's stability under various reaction conditions has been thoroughly examined, providing insights into its suitability for large-scale industrial applications.

From a structural perspective, the pyrazole ring serves as a rigid framework that enhances the molecule's stability and reactivity. The substitution pattern—specifically, the placement of chlorine and methyl groups—plays a crucial role in determining its electronic properties. These properties are critical for its performance in catalytic reactions and as an intermediate in organic synthesis. Recent advancements in computational chemistry have allowed researchers to model these effects with unprecedented accuracy, shedding light on previously unexplored reaction mechanisms.

In terms of applications, this compound has shown promise in the development of advanced materials such as polymers and coatings. Its ability to undergo polymerization under controlled conditions opens up new possibilities for creating high-performance materials with tailored properties. Furthermore, its role as a catalyst or co-catalyst in various chemical reactions has been explored, contributing to more efficient synthesis routes for valuable chemicals.

Looking ahead, ongoing research continues to uncover new dimensions of this compound's utility. Collaborative efforts between academic institutions and industry partners are driving innovation in its application across diverse sectors. As our understanding of this compound deepens, it is expected to play an increasingly important role in shaping future advancements in chemistry and materials science.